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Cat. No.: B012964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

quantifying the effects of trinexapac-ethyl on plant canopy architecture. Trinexapac-ethyl is a

widely used plant growth regulator that modifies plant morphology by inhibiting the biosynthesis

of gibberellins, leading to significant alterations in canopy structure.

Mechanism of Action
Trinexapac-ethyl is a synthetic plant growth regulator that inhibits the 3β-hydroxylase enzyme,

a key component in the late stages of gibberellic acid (GA) biosynthesis.[1][2][3] Specifically, it

blocks the conversion of GA20 to the biologically active GA1, which is responsible for cell

elongation.[1][2] This inhibition results in reduced internode elongation, leading to shorter and

thicker stems, and a more compact plant structure.[4][5] This alteration in canopy architecture

can lead to several agronomic benefits, including reduced lodging in cereal crops and improved

turf quality.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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